Cas no 114362-43-5 (2-Piperazinone,3,6-bis(2-methylpropyl)-, (3R,6R)-rel-)

• Product Name: 2-Piperazinone,3,6-bis(2-methylpropyl)-, (3R,6R)-rel-
• CAS No: 114362-43-5
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 106267
• Update Time: 2024-01-24

2-Piperazinone,3,6-bis(2-methylpropyl)-, (3R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3,6-bis(2-methylpropyl)-, (3R,6R)-rel-
• Piperazinone, 3,6-bis(2-methylpropyl)-, cis- (9CI)
• 2-Piperazinone, 3,6-bis(2-methylpropyl)-, (3R,6R)-rel-

• Inchi： 1S/C12H24N2O/c1-8(2)5-10-7-13-11(6-9(3)4)12(15)14-10/h8-11,13H,5-7H2,1-4H3,(H,14,15)/t10-,11-/m1/s1
• InChI Key： NEPMCRUSVKJAGM-GHMZBOCLSA-N
• SMILES： N1[C@H](CC(C)C)CN[C@H](CC(C)C)C1=O

Computed Properties

• Exact Mass: 212.18902
• Monoisotopic Mass: 212.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 41.13